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Compound of Interest

Compound Name: Uncargenin C

Cat. No.: B15594843

Uncargenin C: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Uncargenin C is a naturally occurring triterpenoid compound that has been isolated from plant
species such as Uncaria rhychophylla and Turpinia arguta. While its direct biological activities
and mechanisms of action remain largely uncharacterized in publicly available scientific
literature, its chemical structure and fundamental properties have been documented. This guide
provides a consolidated overview of the known chemical and physical properties of
Uncargenin C. Notably, an intermediate of Uncargenin C has been reported to possess anti-
leukemia properties, suggesting potential avenues for future research and drug development.
However, detailed experimental protocols, extensive biological activity data, and associated
signaling pathways for Uncargenin C itself are not extensively documented in accessible
scientific literature.

Chemical Structure and Properties

Uncargenin C is classified as a triterpenoid, a large and diverse class of organic compounds
derived from a 30-carbon precursor, squalene. Its chemical identity is established by its unique
molecular structure.

Table 1: Chemical and Physical Properties of Uncargenin C
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Property Value Source
CAS Number 152243-70-4 [1][2]
Molecular Formula C30H480s5 [11[2][3]
Molecular Weight 488.7 g/mol [11[2]

(4aS,6aS,6bR,8R,8aR,9R,10S
,12aR,12bR,14bS)-8,10-
Dihydroxy-9-
(hydroxymethyl)-2,2,6a,6b,9,12
IUPAC Name a-hexamethyl- [2]
1,3,4,5,6,6a,6b,7,8,8a,9,10,11,
12,12a,12b,13,14b-
octadecahydropicene-4a(2H)-

carboxylic Acid

Synonyms Not specified

Appearance Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Storage Desiccate at -20°C [1]

Biological Activity

The currently available information on the biological activity of Uncargenin C is limited. It is
noteworthy that an intermediate of Uncargenin C, and not the compound itself, has been
reported to exhibit anti-leukemia activity[4]. However, specific details regarding the structure of
this intermediate, the cell lines tested, and the potency of the activity are not readily available in
the surveyed literature. Further research is required to isolate and identify this active
intermediate and to fully characterize its potential as an anti-cancer agent.

Due to the lack of detailed studies on the biological effects of Uncargenin C, there is no
information available on the signaling pathways it may modulate.
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Experimental Information

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of
Uncargenin C are not extensively described in the accessible scientific literature. The initial
isolation was reported from the ethanol extract of Uncaria rhychophylla Miq.

Future Research Directions

The reported anti-leukemia activity of an Uncargenin C intermediate presents a compelling
case for further investigation. Future research efforts could focus on the following areas:

o Total Synthesis: Development of a synthetic route to Uncargenin C and its intermediates
would provide a reliable source of material for biological testing and structure-activity
relationship (SAR) studies.

« I|dentification of the Active Intermediate: Isolation and structural elucidation of the specific
intermediate possessing anti-leukemia activity is a critical next step.

» Biological Screening: A comprehensive biological screening of Uncargenin C and its
derivatives against a panel of cancer cell lines and other disease models could uncover
novel therapeutic applications.

e Mechanism of Action Studies: Once a significant biological activity is confirmed, studies to
elucidate the underlying mechanism of action and identify the molecular targets and
signaling pathways involved will be essential.

Conclusion

Uncargenin C is a triterpenoid with a defined chemical structure but largely unexplored
biological potential. The tantalizing report of anti-leukemia activity in an intermediate highlights
the need for further research into this natural product and its derivatives. This technical guide
summarizes the current state of knowledge and aims to provide a foundation for future
scientific inquiry into the therapeutic potential of Uncargenin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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